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Compound of Interest

Compound Name: N-Ethylpropylamine

Cat. No.: B033212

N-Ethylpropylamine: A Technical Safety Guide
for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential safety information, troubleshooting guides, and
frequently asked questions for handling N-Ethylpropylamine in a laboratory setting.
Adherence to these guidelines is critical to ensure personal safety and prevent accidents
during experiments.

Quantitative Safety Data

A summary of the key quantitative safety and physical property data for N-Ethylpropylamine is
provided in the table below for easy reference.
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Property Value Source
Molecular Formula C5H13N [1]

CAS Number 20193-20-8 [1]
Appearance Colorless to pale yellow liquid [2][3]
Odor Strong, ammonia-like [1112]
Boiling Point 80-85°C [2]
Melting Point -75°C (estimate) [2]
Flash Point 2°C (closed cup)

Density 0.72 g/cm3 [2]

Vapor Pressure

86 hPa at 20°C

[2]

Solubility

Miscible with water and many

organic solvents

[2](3]

pKa

10.76 + 0.19 (Predicted)

[1]

Frequently Asked Questions (FAQs) &
Troubleshooting Guides

This section addresses common safety questions and potential issues that may arise during

the handling and use of N-Ethylpropylamine.

Q1: What are the primary hazards associated with N-Ethylpropylamine?

Al: N-Ethylpropylamine is a highly flammable liquid and vapor. It is also corrosive and can

cause severe skin burns and eye damage.[4] Inhalation and skin contact are toxic, and it is

harmful if swallowed.[1][5] It may also cause respiratory irritation.[1]

Q2: What personal protective equipment (PPE) is mandatory when working with N-

Ethylpropylamine?

A2: The following PPE must be worn at all times when handling N-Ethylpropylamine:
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o Eye/Face Protection: Chemical safety goggles and a face shield are required.[4]

e Hand Protection: Wear impervious chemical-resistant gloves.[4] Inspect gloves for any signs
of degradation before use.[5]

» Body Protection: Alab coat or chemical-resistant apron is necessary. For larger quantities or
in case of a splash risk, impervious protective clothing and boots should be considered.[4]

e Respiratory Protection: All work should be conducted in a certified chemical fume hood.[2][6]
If exposure limits are exceeded or irritation is experienced, a NIOSH/MSHA approved
respirator with an appropriate filter for ammonia and organic ammonia derivatives should be
used.[6]

Q3: How should I properly store N-Ethylpropylamine?

A3: Store N-Ethylpropylamine in a tightly closed container in a cool, dry, and well-ventilated
area.[1][5] It should be stored away from heat, sparks, open flames, and other ignition sources.
[4][5] The storage area should be designated for flammable and corrosive materials and be
locked.[1][4] It is also important to store it away from incompatible materials such as oxidizing
agents and strong acids.

Q4: What should | do in case of an accidental spill?

A4: In the event of a spill, immediately evacuate the area and remove all ignition sources.[5]
Ensure adequate ventilation.[5] For small spills, absorb the material with an inert absorbent
material (e.g., sand, vermiculite) and place it in a suitable, closed container for disposal.[5] Use
spark-proof tools and explosion-proof equipment during cleanup.[5] For large spills, it may be
necessary to contain the spill by bunding.[4] Do not let the product enter drains.[7]

Q5: What are the first aid procedures for exposure to N-Ethylpropylamine?
AS5:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[5] Remove contact lenses if present and easy to do.[1] Seek immediate medical
attention.[5]
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» Skin Contact: Immediately take off all contaminated clothing and rinse the skin with
water/shower for at least 15 minutes.[5] Seek immediate medical attention.[5] Wash
contaminated clothing before reuse.

 Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1] If not
breathing, give artificial respiration.[5] Do not use mouth-to-mouth resuscitation.[5] Seek
immediate medical attention.[5]

 Ingestion: Do NOT induce vomiting.[5] Rinse the mouth with water.[1] Call a physician or
poison control center immediately.[6]

Q6: How should | handle N-Ethylpropylamine to prevent static discharge?

A6: To prevent the ignition of vapors by static electricity, all metal parts of the equipment must
be grounded.[5] Use non-sparking tools and take precautionary measures against static
discharge by grounding and bonding containers and receiving equipment.[1][5]

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for safely handling N-Ethylpropylamine
in a research setting.
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Wash Hands Thoroughly
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Caption: Workflow for the safe handling of N-Ethylpropylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Ethylpropylamine safety precautions and personal
protective equipment]. BenchChem, [2025]. [Online PDF]. Available at:
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personal-protective-equipment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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